

D-Lactic Acid Versus L-Lactic Acid in Physiological Processes: A Technical Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *D-(-)-Lactic acid-13C-1*

Cat. No.: *B12378420*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lactic acid, a fundamental product of glycolysis, exists as two stereoisomers: D-lactic acid and L-lactic acid. While structurally similar as mirror images, their physiological roles, metabolic pathways, and implications in health and disease are markedly distinct. L-lactic acid is the predominant enantiomer in mammals, serving as a key metabolic fuel and signaling molecule. In contrast, D-lactic acid is primarily of microbial origin, and its accumulation in mammals can lead to pathological conditions, most notably D-lactic acidosis characterized by metabolic acidosis and neurotoxicity. This technical guide provides a comprehensive overview of the core differences between D- and L-lactic acid, detailing their metabolism, physiological concentrations, and signaling functions. It includes a compilation of quantitative data, detailed experimental protocols for their study, and visual representations of their metabolic and signaling pathways to serve as a resource for researchers, scientists, and professionals in drug development.

Introduction

The stereoisomers of lactic acid, L-(+)-lactic acid and D-(-)-lactic acid, are chiral molecules that rotate plane-polarized light in opposite directions.[1] In mammalian physiology, L-lactic acid is the naturally produced and predominantly utilized form, playing a crucial role in energy metabolism and cellular signaling.[1] Conversely, D-lactic acid is found in mammals at much lower concentrations and is largely derived from the metabolism of gut microbiota.[2] While the body has a limited capacity to metabolize D-lactic acid, its overproduction and accumulation can lead to significant health issues.[1] This guide will delve into the distinct characteristics and physiological impacts of these two isomers.

Metabolism of L-Lactic Acid and D-Lactic Acid

The metabolic pathways for L- and D-lactic acid are stereospecific, involving distinct enzymes.

2.1. L-Lactic Acid Metabolism

L-lactic acid is produced from pyruvate, the end-product of glycolysis, by the enzyme L-lactate dehydrogenase (L-LDH), which is abundant in mammalian tissues.[3] This reaction is reversible and is coupled with the interconversion of NADH and NAD⁺. [3] L-lactate can be transported between cells and tissues to be used as an energy source. For instance, during intense exercise, L-lactate produced in muscles can be transported to the liver and heart, where it is converted back to pyruvate and enters the Krebs cycle for aerobic energy production.[4]

2.2. D-Lactic Acid Metabolism

Mammalian cells produce only minute amounts of D-lactic acid through the methylglyoxal pathway.[2] The primary source of D-lactic acid in humans is the fermentation of carbohydrates by gut bacteria, such as certain species of *Lactobacillus* and *Bifidobacterium*. [5] Mammals possess a limited capacity to metabolize D-lactic acid, primarily through the action of the mitochondrial enzyme D-2-hydroxyacid dehydrogenase (also referred to as D-lactate dehydrogenase). [1][6] This enzyme converts D-lactate to pyruvate. [1]

Quantitative Data: Concentrations and Enzyme Kinetics

The following tables summarize key quantitative data related to D-lactic acid and L-lactic acid in physiological and pathological contexts.

Table 1: Physiological and Pathological Concentrations of L- and D-Lactic Acid

Analyte	Condition	Fluid	Concentration	Citation
L-Lactic Acid	Rest	Blood	0.5-2.0 mmol/L	[1]
Intense Exercise	Blood	>20 mmol/L	[7]	
Normal	CSF	1.52 ± 0.54 mmol/L	[8]	
D-Lactic Acid	Normal	Blood	5-20 µmol/L	[2]
Normal	CSF	10.98 ± 5.15 µmol/L	[8]	
D-Lactic Acidosis	Blood	>3 mmol/L	[6]	
Short Bowel Syndrome	Feces	Significantly increased	[9]	

Table 2: Kinetic Parameters of Human Lactate Dehydrogenases

Enzyme	Substrate	K _m	V _{max}	Tissue/Source	Citation
L-Lactate Dehydrogenase (LDH)	Pyruvate	0.63 ± 0.04 mM (Normal Breast Tissue)	1747 ± 68 mU/mg protein	Breast Tissue	[4]
Pyruvate	0.78 ± 0.12 mM (Tumor Breast Tissue)	4034 ± 348 mU/mg protein	Breast Tissue	[4]	
L-Lactate	10.73 ± 0.54 mM (Normal Breast Tissue)	-	Breast Tissue	[4]	
L-Lactate	21.78 ± 1.07 mM (Tumor Breast Tissue)	-	Breast Tissue	[4]	
NADH	0.33 ± 0.01 mM (Normal Breast Tissue)	1370 ± 52 mU/mg protein	Breast Tissue	[4]	
NADH	0.3 ± 0.01 mM (Tumor Breast Tissue)	2788 ± 111 mU/mg protein	Breast Tissue	[4]	
NAD+	0.5 ± 0.06 mM (Normal Breast Tissue)	-	Breast Tissue	[4]	
NAD+	0.99 ± 0.2 mM (Tumor Breast Tissue)	-	Breast Tissue	[4]	

Breast Tissue)					
D-2-Hydroxyacid Dehydrogenase	D-2-Hydroxyglutarate	-	-	Human	[1]
D-Lactate	-	Weak activity (0.16 ± 0.01 μmol/min/mg)		Human	[1]

Signaling Pathways

Both L- and D-lactic acid have emerged as signaling molecules, though the roles of L-lactic acid are more extensively characterized.

4.1. L-Lactic Acid Signaling

L-lactate acts as a ligand for the G protein-coupled receptor 81 (GPR81), also known as Hydroxycarboxylic Acid Receptor 1 (HCAR1).[10] Activation of GPR81 by L-lactate in adipocytes leads to the inhibition of lipolysis.[10] In the brain, L-lactate signaling is implicated in neuroprotection and synaptic plasticity.[11] A recently discovered signaling function of L-lactate is its role in histone modification. L-lactate can be a precursor for histone lysine lactylation, a novel epigenetic mark that can regulate gene expression.[12]

4.2. D-Lactic Acid Signaling

The signaling roles of D-lactic acid are less understood. However, its accumulation is associated with distinct neurological symptoms, suggesting a direct interaction with neural pathways. The neurotoxic effects of D-lactate appear to be independent of acidosis, pointing towards a specific signaling or disruptive mechanism.[13]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of D- and L-lactic acid.

5.1. Induction of D-Lactic Acidosis in an Animal Model (Calf Model)

- Objective: To induce D-lactic acidosis to study its pathophysiological effects, particularly neurotoxicity.
- Animals: Holstein calves (e.g., 32 ± 11 days old, 70 ± 10 kg).
- Procedure:
 - Surgically catheterize the jugular vein for intravenous infusion and the atlanto-occipital space for cerebrospinal fluid (CSF) sampling.[\[13\]](#)
 - Prepare isomolar solutions of DL-lactic acid, L-lactic acid, hydrochloric acid (as a control for acidosis), and saline (as a negative control).[\[13\]](#)
 - Infuse the solutions intravenously over a period of 6 hours.[\[13\]](#)
 - Monitor neurological signs (e.g., ataxia, level of consciousness) at regular intervals.[\[13\]](#)
 - Collect blood and CSF samples before, during, and after the infusion period for analysis of pH, blood gases, and D- and L-lactic acid concentrations.[\[13\]](#)

5.2. Chiral Separation and Quantification of Lactic Acid Enantiomers by HPLC

- Objective: To accurately measure the concentrations of D- and L-lactic acid in biological samples.
- Method: High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase.
- Sample Preparation:
 - For urine or plasma samples, perform a solid-phase extraction to remove interfering substances. A common choice is an Oasis HLB cartridge.[\[8\]](#)
- Chromatographic Conditions:
 - Column: A chiral column is essential. Examples include Chirobiotic T (teicoplanin-based) or a column with a D-penicillamine stationary phase.[\[14\]](#)[\[15\]](#)

- Mobile Phase: A common mobile phase for chiral separation of lactic acid is an aqueous solution of copper sulfate, sometimes with an organic modifier like isopropyl alcohol.[15] For LC-MS/MS, a mobile phase of acetonitrile and ammonium acetate can be used.[16]
- Detection: UV detection (e.g., at 254 nm) is commonly used.[15] For higher sensitivity and specificity, tandem mass spectrometry (MS/MS) can be employed.[14]
- Flow Rate: Typically around 1.0 mL/min.[15]
- Column Temperature: Maintained at a constant temperature, for example, 30°C.[15]
- Quantification: Generate calibration curves using standard solutions of pure L- and D-lactic acid of known concentrations.[15]

5.3. Assay for L-Lactate Signaling via GPR81

- Objective: To investigate the activation of the GPR81 receptor by L-lactate.
- Cell Line: A cell line expressing GPR81, such as CHO-K1 cells transiently transfected with the GPR81 gene.[10]
- Method 1: GTPyS Binding Assay
 - Prepare cell membranes from GPR81-expressing cells.
 - Incubate the membranes with varying concentrations of L-lactate in the presence of [35S]GTPyS.
 - The binding of the agonist (L-lactate) to the G_i-coupled GPR81 receptor will stimulate the binding of [35S]GTPyS.
 - Measure the amount of bound [35S]GTPyS by scintillation counting to determine the EC₅₀ for L-lactate.[10]
- Method 2: cAMP Accumulation Assay
 - Culture GPR81-expressing cells.

- Treat the cells with forskolin (to stimulate adenylyl cyclase and increase cAMP levels) in the presence of varying concentrations of L-lactate.
- Activation of the G_i-coupled GPR81 by L-lactate will inhibit adenylyl cyclase, leading to a decrease in cAMP accumulation.[\[10\]](#)
- Measure intracellular cAMP levels using a commercially available ELISA kit.


5.4. Detection of Histone Lactylation

- Objective: To identify and quantify histone lactylation in response to changes in lactate levels.
- Method: Western Blotting and Mass Spectrometry.
- Procedure:
 - Cell Culture and Treatment: Culture cells (e.g., HeLa cells or primary macrophages) and treat with exogenous lactate or inhibitors of lactate production to modulate intracellular lactate levels.[\[12\]](#)
 - Histone Extraction: Isolate histones from the cell nuclei.
 - Western Blotting:
 - Separate the extracted histones by SDS-PAGE.
 - Transfer the proteins to a PVDF membrane.
 - Probe the membrane with an antibody specific for lactylated lysine (Kla).[\[12\]](#)
 - Use an antibody against a total histone (e.g., H3) as a loading control.
 - Mass Spectrometry:
 - Digest the histone proteins with an enzyme like trypsin.

- Analyze the resulting peptides by high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) to identify and quantify specific lactylation sites.[12]

Mandatory Visualizations


Metabolic Pathways of L- and D-Lactic Acid



[Click to download full resolution via product page](#)

Caption: Metabolic pathways of L- and D-lactic acid.


L-Lactate Signaling via GPR81



[Click to download full resolution via product page](#)

Caption: L-Lactate signaling pathway via the GPR81 receptor.

Experimental Workflow for Chiral HPLC Analysis



[Click to download full resolution via product page](#)

Caption: Experimental workflow for chiral HPLC analysis.

Conclusion

The distinction between D-lactic acid and L-lactic acid is critical for understanding various physiological and pathological processes. While L-lactic acid is an integral part of mammalian energy metabolism and cellular signaling, D-lactic acid is primarily a microbial metabolite with the potential for toxicity when it accumulates. The data and protocols presented in this guide offer a foundational resource for researchers and clinicians. Further investigation into the specific signaling mechanisms of D-lactic acid and the full extent of histone lactylation's role in gene regulation will undoubtedly open new avenues for therapeutic intervention in a range of diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. researchgate.net \[researchgate.net\]](#)
- [2. Lactate regulates pathological cardiac hypertrophy via histone lactylation modification - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [3. Biochemistry, Lactate Dehydrogenase - StatPearls - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [4. Kinetic characterization of lactate dehydrogenase in normal and malignant human breast tissues - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [5. researchgate.net \[researchgate.net\]](#)
- [6. Identification of Lactate Dehydrogenase Isoenzymes by Rapid Kinetics - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [7. A mechanistic kinetic description of lactate dehydrogenase elucidating cancer diagnosis and inhibitor evaluation - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [8. alliedacademies.org \[alliedacademies.org\]](#)
- [9. tycmhoffman.com \[tycmhoffman.com\]](#)
- [10. zen-bio.com \[zen-bio.com\]](#)

- 11. History and Function of the Lactate Receptor GPR81/HCAR1 in the Brain: A Putative Therapeutic Target for the Treatment of Cerebral Ischemia - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Lactate and lysine lactylation of histone regulate transcription in cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 13. asianscientist.com [asianscientist.com]
- 14. US20080311615A1 - Method for chiral separation of lactic acid enantiomers - Google Patents [patents.google.com]
- 15. Participation of L-Lactate and Its Receptor HCAR1/GPR81 in Neurovisual Development - PMC [pmc.ncbi.nlm.nih.gov]
- 16. mdpi.com [mdpi.com]
- To cite this document: BenchChem. [D-Lactic Acid Versus L-Lactic Acid in Physiological Processes: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b12378420/docs#d-lactic-acid-versus-l-lactic-acid-in-physiological-processes-a-technical-guide>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check